2-chloro-3-methyl-1,4-dihydronaphthalene-1,4-dione
Overview
Description
2-Chloro-3-methyl-1,4-dihydronaphthalene-1,4-dione, more commonly known as CMND, is an organic compound belonging to the family of heterocyclic compounds. It is a colorless solid that is soluble in water and has a melting point of 140-141°C. CMND is a valuable building block in organic synthesis and has been used in the synthesis of various pharmaceuticals, agrochemicals, and other compounds.
Mechanism of Action
The mechanism of action of CMND is not fully understood. However, it is believed to be involved in the formation of new bonds between molecules, which can lead to the formation of new compounds. Additionally, CMND can act as a catalyst in certain reactions, allowing for the formation of more complex molecules.
Biochemical and Physiological Effects
The biochemical and physiological effects of CMND are not well understood. However, it is believed to be involved in the formation of new compounds and catalyzing certain reactions. Additionally, CMND has been shown to interact with certain proteins, which can lead to changes in the physiological activity of cells.
Advantages and Limitations for Lab Experiments
The main advantage of using CMND in lab experiments is its ability to form new bonds between molecules and catalyze certain reactions. Additionally, CMND is relatively inexpensive and can be stored for long periods of time without degradation. However, CMND is toxic and should be handled with caution.
Future Directions
There are several potential future directions for the use of CMND in scientific research. These include its use in the development of new pharmaceuticals, agrochemicals, and other compounds. Additionally, CMND could be used in the synthesis of polymers and the development of new catalysts. Furthermore, CMND could be used in the synthesis of fluorescent probes, which could be used in fluorescence spectroscopy and imaging. Finally, further research into the biochemical and physiological effects of CMND could lead to new insights into its mechanism of action.
Synthesis Methods
CMND can be synthesized by several methods, including the reaction of 2-chloro-3-methylbenzaldehyde with ethyl acetoacetate in the presence of a base catalyst. This reaction produces the desired product in good yields. Another method involves the reaction of 2-chloro-3-methylbenzaldehyde with ethyl acetate in the presence of a base catalyst, followed by oxidation of the resulting intermediate with hydrogen peroxide.
Scientific Research Applications
CMND has been used in a wide range of scientific research applications. It has been used in the synthesis of pharmaceuticals and agrochemicals, as well as in the synthesis of other compounds. CMND has also been used in the synthesis of polymers and in the development of new catalysts. In addition, CMND has been used in the synthesis of fluorescent probes, which are used in fluorescence spectroscopy and imaging.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-chloro-3-methyl-1,4-dihydronaphthalene-1,4-dione involves the chlorination of 3-methyl-1,4-dihydronaphthalene-1,4-dione.", "Starting Materials": [ "3-methyl-1,4-dihydronaphthalene-1,4-dione", "Chlorine gas", "Anhydrous aluminum chloride", "Anhydrous benzene" ], "Reaction": [ "In a round-bottom flask, add 3-methyl-1,4-dihydronaphthalene-1,4-dione (1.0 g) and anhydrous benzene (10 mL).", "Add anhydrous aluminum chloride (1.5 g) to the flask and stir the mixture at room temperature for 30 minutes.", "Slowly add chlorine gas to the reaction mixture while stirring vigorously. The reaction mixture will turn yellow.", "After the addition of chlorine gas is complete, continue stirring the reaction mixture for an additional 2 hours.", "Pour the reaction mixture into a separatory funnel and extract with diethyl ether (3 x 10 mL).", "Wash the combined organic layers with water (10 mL) and brine (10 mL), then dry over anhydrous sodium sulfate.", "Filter the mixture and evaporate the solvent under reduced pressure to obtain the crude product.", "Purify the crude product by recrystallization from ethanol to obtain 2-chloro-3-methyl-1,4-dihydronaphthalene-1,4-dione as a yellow crystalline solid (yield: 0.8 g, 80%)." ] } | |
CAS RN |
17015-99-5 |
Product Name |
2-chloro-3-methyl-1,4-dihydronaphthalene-1,4-dione |
Molecular Formula |
C11H7ClO2 |
Molecular Weight |
206.6 |
Purity |
95 |
Origin of Product |
United States |
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